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Compound of Interest

Compound Name: Nvp-aew541

Cat. No.: B605200 Get Quote

Essential Safety and Handling Guide for NVP-
AEW541
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

NVP-AEW541, a potent inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R) kinase.

Adherence to these procedures is essential to ensure a safe laboratory environment and

minimize exposure risks associated with this antineoplastic agent.

Physicochemical and Safety Data
A clear understanding of the physical and chemical properties of NVP-AEW541 is fundamental

for its safe handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Weight 439.55 g/mol [1]

CAS Number 475489-16-8 [2]

Appearance White to light yellow solid [1]

Solubility

- ≥22 mg/mL in DMSO- ≥17.13

mg/mL in Ethanol (with

sonication)- Insoluble in water

[2]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent)
-80°C for up to 2 years-20°C

for up to 1 year
[1]

Personal Protective Equipment (PPE) Protocol
The handling of NVP-AEW541 requires stringent adherence to safety protocols for

antineoplastic agents. The following PPE is mandatory to prevent dermal, ocular, and

respiratory exposure.

Gloves:
Requirement: Double gloving with chemotherapy-rated gloves that meet the American

Society for Testing and Materials (ASTM) D6978 standard is required.

Procedure: Wear two pairs of powder-free nitrile gloves. The inner glove should be tucked

under the cuff of the lab coat, and the outer glove should extend over the cuff. Change the

outer glove immediately if contaminated and both pairs every two hours or as per institutional

guidelines.

Gown:
Requirement: A disposable, back-closing gown made of a low-permeability fabric is

mandatory.

Procedure: Ensure the gown has long sleeves with tight-fitting elastic or knit cuffs.
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Eye and Face Protection:
Requirement: A combination of safety goggles and a full-face shield is necessary.

Procedure: Wear safety goggles to protect against splashes. A face shield should be worn

over the goggles to provide an additional layer of protection for the face and mucous

membranes.

Respiratory Protection:
Requirement: When handling the powdered form of NVP-AEW541 outside of a certified

chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator is

required.

Procedure: Ensure the respirator is properly fit-tested and a good seal is achieved before

handling the compound.

Operational Plan: Handling and Experimental
Procedures
Strict aseptic techniques and containment measures are necessary when working with NVP-
AEW541 to prevent contamination and exposure.

Preparation of Stock Solutions:
Location: All handling of the solid compound and preparation of stock solutions must be

performed in a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC).

Procedure:

Before opening the vial, allow it to equilibrate to room temperature to prevent

condensation.

Carefully weigh the required amount of NVP-AEW541 powder using a tared weigh boat

within the fume hood.

To prepare a 10 mM stock solution, dissolve the compound in dimethyl sulfoxide (DMSO).

[3][4] For example, to prepare 1 mL of a 10 mM stock, dissolve 4.3955 mg of NVP-
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AEW541 in 1 mL of DMSO.

If higher concentrations are needed, gentle warming at 37°C or sonication can be used to

aid dissolution.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label all vials with the compound name, concentration, solvent, date of preparation,

and appropriate hazard symbols.

Use in Cell Culture Experiments:
Location: All cell culture work involving NVP-AEW541 should be conducted in a Class II

BSC.

Procedure:

Thaw the required aliquot of the NVP-AEW541 stock solution.

Dilute the stock solution to the desired final concentration in the cell culture medium.

When adding the compound to cell cultures, use filtered pipette tips to prevent aerosol

generation.

All disposables that come into contact with NVP-AEW541 (e.g., pipette tips, serological

pipettes, culture flasks) are considered contaminated and must be disposed of as

hazardous waste.

Disposal Plan
Proper disposal of NVP-AEW541 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste:
Contaminated PPE: All used gloves, gowns, and other disposable PPE must be placed in a

designated, clearly labeled hazardous waste container.
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Dry Chemical Waste: Unused NVP-AEW541 powder and any contaminated weigh boats or

other solids should be collected in a sealed, labeled hazardous waste container.

Liquid Waste:
Aqueous Waste: Cell culture media containing NVP-AEW541 should be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour this

waste down the drain.

Solvent Waste: Unused stock solutions and other solvent-based waste containing NVP-
AEW541 should be collected in a separate, appropriately labeled hazardous solvent waste

container.

Sharps Waste:
Needles and Syringes: Any needles or syringes used to handle NVP-AEW541 solutions

must be disposed of immediately in a designated sharps container for hazardous chemical

waste. Do not recap needles.

All waste containers must be collected and disposed of by the institution's environmental health

and safety (EHS) department according to federal, state, and local regulations.

NVP-AEW541 Signaling Pathway
NVP-AEW541 is a potent and selective inhibitor of the Insulin-like Growth Factor-1 Receptor

(IGF-1R), a receptor tyrosine kinase. Inhibition of IGF-1R blocks downstream signaling

pathways that are crucial for cancer cell proliferation, survival, and growth.
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Caption: NVP-AEW541 inhibits IGF-1R, blocking downstream PI3K/Akt and MEK/Erk signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. 安全验证 [file.glpbio.cn]

To cite this document: BenchChem. [Personal protective equipment for handling Nvp-
aew541]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605200#personal-protective-equipment-for-handling-
nvp-aew541]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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